Cas no 2680823-16-7 (2,2-difluoro-2-3-methoxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylacetic acid)

• Product Name: 2,2-difluoro-2-3-methoxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylacetic acid
• CAS No: 2680823-16-7
• MF: C₉H₁₀F₅NO₄
• MW: 291.172020435333
• CID: 5635823
• PubChem ID: 165922007
• Update Time: 2025-06-03

2,2-difluoro-2-3-methoxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680823-16-7
• EN300-28288250
• 2,2-difluoro-2-[3-methoxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl]acetic acid
• 2,2-difluoro-2-3-methoxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylacetic acid

• Inchi： 1S/C9H10F5NO4/c1-19-7(8(10,11)6(17)18)2-3-15(4-7)5(16)9(12,13)14/h2-4H2,1H3,(H,17,18)
• InChI Key： UYOXKOFBDPOJLS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1(CN(C(C(F)(F)F)=O)CC1)OC)F

Computed Properties

• Exact Mass: 291.05299861g/mol
• Monoisotopic Mass: 291.05299861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2,2-difluoro-2-3-methoxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylacetic acid

Comprehensive Overview of 2,2-Difluoro-2-3-Methoxy-1-(2,2,2-Trifluoroacetyl)Pyrrolidin-3-Ylacetic Acid (CAS No. 2680823-16-7)

2,2-Difluoro-2-3-methoxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylacetic acid (CAS No. 2680823-16-7) is a fluorinated pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to a class of fluorinated organic molecules, which are increasingly sought after due to their unique physicochemical properties, including enhanced metabolic stability and bioavailability. The presence of multiple fluorine atoms, such as the difluoro and trifluoroacetyl groups, contributes to its high electronegativity and lipophilicity, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated building blocks like 2,2-difluoro-2-3-methoxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylacetic acid has surged, driven by the growing interest in precision medicine and targeted therapies. Researchers are particularly intrigued by its potential applications in modulating enzyme activity and improving drug delivery systems. The compound's pyrrolidine core is a common motif in bioactive molecules, further enhancing its relevance in medicinal chemistry.

One of the most frequently asked questions in scientific forums is: "How does fluorination impact the biological activity of pyrrolidine derivatives?" Studies suggest that the introduction of fluorine atoms, as seen in this compound, can significantly alter binding affinity and selectivity toward biological targets. For instance, the trifluoroacetyl group may enhance interactions with hydrophobic pockets in proteins, while the methoxy substituent could influence solubility and pharmacokinetics.

From a synthetic perspective, CAS No. 2680823-16-7 is often explored for its versatility in multi-step organic synthesis. Its structural complexity makes it an attractive candidate for developing novel chiral auxiliaries or asymmetric catalysts. Additionally, its stability under various reaction conditions has been a topic of interest in process chemistry circles, particularly for scaling up production.

Environmental and regulatory considerations are also critical when discussing fluorinated compounds. While 2,2-difluoro-2-3-methoxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylacetic acid is not classified as hazardous, its degradation products and environmental persistence are areas of ongoing research. This aligns with the broader industry trend toward green chemistry and sustainable synthesis methods.

In summary, 2,2-difluoro-2-3-methoxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-ylacetic acid represents a compelling case study in the intersection of fluorine chemistry and drug development. Its unique structural features and adaptability position it as a key player in advancing next-generation therapeutics and agrochemical innovations. As research continues, this compound is likely to remain a focal point for scientists exploring the boundaries of molecular design and functional materials.